Cas no 18167-33-4 (Benzoic acid,2-propoxy-, methyl ester)

Benzoic acid,2-propoxy-, methyl ester Properties

Names and Identifiers

• Benzoic acid,2-propoxy-, methyl ester
• METHYL 2-N-PROPYLOXYBENZOATE
• methyl 2-propoxybenzoate
• 2-Propoxy-benzoesaeure-methylester
• 2-propoxy-benzoic acid methyl ester
• 2-Propyloxy-benzoesaeure-methylester
• methyl 2-n-propoxybenzoate
• methyl-2-propoxybenzoic acid
• Propylaethersalicylsaeuremethylester
• SCHEMBL536427
• DTXSID00454640
• Benzoic acid, 2-propyloxy-, methyl ester
• methyl 2-(propyloxy)benzoate
• Methyl 2-propoxybenzoate
• FT-0736768
• 18167-33-4
• +Expand

• InChIKey： CIFXXSVGKCRQHZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14O3/c1-3-8-14-10-7-5-4-6-9(10)11(12)13-2/h4-7H,3,8H2,1-2H3
• SMILES： CCCOC1=CC=CC=C1C(OC)=O

Computed Properties

• Exact Mass: 194.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 194.094294304g/mol
• Heavy Atom Count: 14
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• LogP: 2.26200
• PSA: 35.53000
• Refractive Index: 1.497
• Boiling Point: 275.531°C at 760 mmHg
• Flash Point: 110.331°C
• Density: 1.054

Benzoic acid,2-propoxy-, methyl ester Security Information

Benzoic acid,2-propoxy-, methyl ester Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%